Cas no 35753-09-4 (1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 35753-09-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6012874
• PubChem ID: 57946265
• Update Time: 2025-05-20

1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-5,9-diazaspiro[5.5]undecane (9CI)
• 1-oxa-5,9-diazaspiro5.5undecane
• SCHEMBL346813
• 1-oxa-5,9-diazaspiro[5.5]undecane
• EN300-1278432
• 35753-09-4

• Inchi： 1S/C8H16N2O/c1-4-10-8(11-7-1)2-5-9-6-3-8/h9-10H,1-7H2
• InChI Key： BFFDXYMKUVXAPQ-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)NCCC1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 270.3±40.0 °C(Predicted)
• pka: 10.55±0.20(Predicted)

Additional information on 1-oxa-5,9-diazaspiro5.5undecane

Comprehensive Overview of 1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 35753-09-4): Properties, Applications, and Research Insights

1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 35753-09-4) is a heterocyclic compound featuring a unique spirocyclic structure, combining oxygen and nitrogen atoms within its framework. This molecular architecture grants it versatile chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's spirocyclic core and dual heteroatom integration (oxygen and nitrogen) contribute to its stability and reactivity, enabling applications in drug design and catalysis.

In recent years, the demand for spirocyclic compounds like 1-oxa-5,9-diazaspiro[5.5]undecane has surged due to their potential in addressing challenges in medicinal chemistry. Researchers are exploring its role as a scaffold for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its structural rigidity and ability to mimic natural motifs align with trends in fragment-based drug discovery, a hot topic in AI-driven pharmaceutical research.

The synthesis of 1-oxa-5,9-diazaspiro[5.5]undecane often involves multicomponent reactions or ring-closing strategies, leveraging modern techniques such as flow chemistry to enhance yield and purity. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its identity, while computational studies (e.g., molecular docking) predict its interactions with biological targets. These methodologies resonate with current searches for green chemistry alternatives and computational-aided synthesis.

Beyond pharmaceuticals, this compound’s thermal stability and electron-rich moieties make it a candidate for advanced material applications, such as organic semiconductors or ligands in catalysis. Its adaptability aligns with the growing focus on sustainable materials and energy storage solutions, frequently queried in scientific databases and AI platforms.

In summary, 1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 35753-09-4) exemplifies the intersection of structural innovation and multidisciplinary utility. As research progresses, its potential in drug development and material engineering continues to expand, addressing contemporary scientific and industrial needs.